N-{2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]ethyl}-5-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-[2-[(4-ethyl-5-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C14H19N7S/c1-4-20-11(3)18-19-14(20)22-8-7-15-13-9-10(2)17-12-5-6-16-21(12)13/h5-6,9,15H,4,7-8H2,1-3H3
• InChI Key: XAVDBFNCFUVMOD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCCNC2=CC(=NC3=CC=NN32)C)C
• Molecular Formula: C14H19N7S
• Molecular Weight: 317.42 g/mol

Description

N-{2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]ethyl}-5-methylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C14H19N7S and its molecular weight is 317.42 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.14226481 g/mol and the complexity rating of the compound is 358. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications and Heterocyclic Chemistry

• The compound has been utilized in the synthesis of enaminones, which serve as key intermediates for producing various heterocyclic compounds with potential antitumor and antimicrobial activities (Riyadh, 2011).
• Research has demonstrated its use in creating novel bis-cyclized products as potential inhibitors of 15-lipoxygenase, indicating a method for developing therapeutic agents targeting inflammatory processes (Asghari et al., 2016).

Biological and Pharmacological Activities

• Studies have synthesized new derivatives containing the 1,2,3-triazole moiety from reactions with appropriate heterocyclic amines, aiming at discovering compounds with antitrypanosomal activity (Abdelriheem et al., 2017).
• Investigations into the tuberculostatic activity of analogs highlight the compound's role in developing treatments against tuberculosis, showcasing its potential in medical research (Titova et al., 2019).

Antimicrobial and Antifungal Investigations

• The compound has been part of studies aimed at synthesizing new thienopyrimidine derivatives, some of which showed pronounced antimicrobial activity, suggesting its utility in designing new antimicrobial agents (Bhuiyan et al., 2006).

Anticancer and Anti-inflammatory Research

• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, indicating the compound's relevance in developing therapies for cancer and inflammatory diseases (Rahmouni et al., 2016).